Cas no 1448043-40-0 (2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide)

• Product Name: 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide
• CAS No: 1448043-40-0
• MF: C₁₃H₁₄BrNO₃S₂
• MW: 376.289160251617
• CID: 5948181
• PubChem ID: 71782484
• Update Time: 2025-11-06

2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide
• 1448043-40-0
• F5857-8421
• 2-bromo-N-(2-hydroxy-2-thiophen-2-ylpropyl)benzenesulfonamide
• 2-bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)benzenesulfonamide
• AKOS024524953
• 2-bromo-N-[2-hydroxy-2-(thiophen-2-yl)propyl]benzene-1-sulfonamide

• Inchi： 1S/C13H14BrNO3S2/c1-13(16,12-7-4-8-19-12)9-15-20(17,18)11-6-3-2-5-10(11)14/h2-8,15-16H,9H2,1H3
• InChI Key： XQZORVPAYVMJBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC(C)(C1=CC=CS1)O)(=O)=O

Computed Properties

• Exact Mass: 374.95985g/mol
• Monoisotopic Mass: 374.95985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide

Recent Advances in the Study of 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide (CAS: 1448043-40-0)

The compound 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide (CAS: 1448043-40-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, including a bromo-substituted benzene ring and a thiophene moiety, has been the subject of several studies aimed at elucidating its biological activity and mechanism of action.

Recent research has focused on the synthesis and optimization of 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide, with particular emphasis on its role as a potential inhibitor of key enzymatic targets. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including kinases and proteases, which are implicated in various disease pathways. The presence of the bromo and sulfonamide functional groups is believed to contribute to its binding affinity and selectivity.

In one notable study, researchers employed computational docking and molecular dynamics simulations to investigate the interaction of 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide with the active site of a specific kinase. The results revealed that the compound forms stable hydrogen bonds and hydrophobic interactions with critical residues, suggesting a potential mechanism for its inhibitory effects. These findings were further validated through in vitro enzymatic assays, which confirmed the compound's potency at nanomolar concentrations.

Another area of interest has been the exploration of the compound's pharmacokinetic properties. Preliminary studies in animal models have indicated that 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges remain in optimizing its solubility and minimizing off-target effects, which are currently the focus of ongoing research.

The potential therapeutic applications of this compound are broad, with particular relevance to oncology and inflammatory diseases. For instance, its ability to modulate specific signaling pathways has been linked to anti-proliferative effects in cancer cell lines. Additionally, its anti-inflammatory properties have been demonstrated in models of acute inflammation, suggesting a dual mechanism of action that could be leveraged for combination therapies.

Despite these promising findings, further studies are needed to fully characterize the safety and efficacy of 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide in preclinical and clinical settings. Researchers are also exploring the synthesis of analogs to enhance its pharmacological profile and reduce potential toxicity. The ongoing efforts in this area underscore the compound's potential as a lead molecule for drug development.

In conclusion, 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propylbenzene-1-sulfonamide (CAS: 1448043-40-0) represents a promising candidate in the field of medicinal chemistry, with demonstrated biological activity and therapeutic potential. Continued research into its mechanism of action, optimization, and application in disease models will be critical to advancing its development as a novel therapeutic agent.